Cas no 141831-71-2 (3-Bromo-5-propyl-1H-1,2,4-triazole)

• Product Name: 3-Bromo-5-propyl-1H-1,2,4-triazole
• CAS No: 141831-71-2
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• MDL: MFCD16556150
• CID: 1088306
• PubChem ID: 19095998
• Update Time: 2025-08-04

3-Bromo-5-propyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-propyl-1H-1,2,4-triazole
• 3-bromo-5-propyl-1H-1,2,4-triazole(SALTDATA: FREE)
• MFCD16556150
• BS-37298
• CS-0359779
• AT12133
• 141831-71-2
• AKOS006334514

• MDL： MFCD16556150
• Inchi： 1S/C5H8BrN3/c1-2-3-4-7-5(6)9-8-4/h2-3H2,1H3,(H,7,8,9)
• InChI Key： QDVJLWXXTLKOGU-UHFFFAOYSA-N
• SMILES： BrC1=NNC(CCC)=N1

Computed Properties

• Exact Mass: 188.99016g/mol
• Monoisotopic Mass: 188.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-Bromo-5-propyl-1H-1,2,4-triazole

Recent Advances in the Study of 3-Bromo-5-propyl-1H-1,2,4-triazole (CAS: 141831-71-2)

The compound 3-Bromo-5-propyl-1H-1,2,4-triazole (CAS: 141831-71-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a triazole core substituted with bromine and propyl groups, exhibits unique chemical properties that make it a valuable scaffold for designing novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents.

One of the most notable advancements in the study of 3-Bromo-5-propyl-1H-1,2,4-triazole is its role in the synthesis of triazole-based inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent inhibitors for protein kinases, which are critical targets in cancer therapy. The bromine substituent at the 3-position was found to enhance the binding affinity of the compound to the kinase active site, while the propyl group contributed to improved pharmacokinetic properties.

In addition to its applications in kinase inhibition, 3-Bromo-5-propyl-1H-1,2,4-triazole has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead structure for new antibiotics.

Another area of interest is the compound's potential in modulating inflammatory responses. A 2022 study in European Journal of Medicinal Chemistry explored the anti-inflammatory effects of 3-Bromo-5-propyl-1H-1,2,4-triazole derivatives, revealing their ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could serve as a promising candidate for the development of new anti-inflammatory drugs.

Despite these promising results, challenges remain in optimizing the pharmacological profile of 3-Bromo-5-propyl-1H-1,2,4-triazole derivatives. Issues such as metabolic stability, bioavailability, and selectivity need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's versatility and demonstrated bioactivity make it a compelling subject for ongoing research in the field of medicinal chemistry.

In conclusion, 3-Bromo-5-propyl-1H-1,2,4-triazole (CAS: 141831-71-2) represents a valuable scaffold for drug discovery, with recent studies highlighting its potential in kinase inhibition, antimicrobial therapy, and anti-inflammatory applications. Continued research efforts are expected to yield further insights into its mechanisms of action and therapeutic potential, paving the way for the development of novel bioactive molecules.